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Compound of Interest

2-Hydroxy-3-
Compound Name:
nitrobenzenecarbohydrazide

cat. No.: B1312698

This technical guide provides a comprehensive overview of the core basic properties,
experimental protocols, and potential biological activities of 2-Hydroxy-3-
nitrobenzenecarbohydrazide, tailored for researchers, scientists, and drug development
professionals.

Core Properties

2-Hydroxy-3-nitrobenzenecarbohydrazide, also known as 3-Nitrosalicylhydrazide, is an
aromatic hydrazide compound. Its structure incorporates a hydroxyl group and a nitro group on
the benzene ring, ortho and meta to the carbohydrazide functional group, respectively. These
features are anticipated to influence its chemical reactivity and biological activity.

Physicochemical Properties

While specific experimental data for this compound is limited in publicly available literature, its
basic properties can be summarized.
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Property Value Source

CAS Number 945-22-2

Molecular Formula C7H7N30a4

Molecular Weight 197.15 g/mol

Appearance Elejcted to be a crystalline inferred
solid.

Data not available in cited

Melting Point
sources.
- Data not available in cited
Solubility
sources.
Data not available in cited
pKa

sources.

Spectral Data

Detailed experimental spectra for 2-Hydroxy-3-nitrobenzenecarbohydrazide are not readily
available. However, based on its structure and data from analogous compounds, the following
spectral characteristics can be anticipated:

e H NMR: Aromatic protons would appear in the downfield region. The presence of the
hydroxyl and amine protons would be identifiable, with their chemical shifts potentially
affected by the solvent and concentration.

e 13C NMR: Resonances for the carbonyl carbon and the aromatic carbons would be observed,
with the positions of the nitro and hydroxyl groups influencing their chemical shifts.

« Infrared (IR) Spectroscopy: Characteristic absorption bands would be expected for the O-H
(hydroxyl), N-H (amine), C=0 (carbonyl), and N-O (nitro) stretching vibrations.

e Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to
the molecular weight of the compound, along with fragmentation patterns characteristic of
the benzohydrazide structure.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1312698?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 2-Hydroxy-3-
nitrobenzenecarbohydrazide is not explicitly documented in the searched literature. However,
a plausible two-step synthesis can be proposed based on established chemical reactions for
the formation of the precursor and the final hydrazide.

Synthesis of 2-Hydroxy-3-nitrobenzohydrazide

The synthesis can be logically approached in two main stages: the nitration of a suitable
starting material to obtain the substituted benzene ring, followed by the formation of the
hydrazide. A common route for synthesizing benzohydrazides is the reaction of the
corresponding methyl ester with hydrazine hydrate.

Step 1: Synthesis of Methyl 2-hydroxy-3-nitrobenzoate

A potential starting material for the synthesis of 2-Hydroxy-3-nitrobenzenecarbohydrazide is
methyl salicylate, which can be nitrated to introduce the nitro group at the 3-position of the
benzene ring.

o Materials:

o Methyl salicylate

[¢]

Fuming nitric acid

Concentrated sulfuric acid

[e]

o lIce

Dichloromethane

[¢]

Sodium sulfate

[e]

e Procedure:

o A mixture of concentrated sulfuric acid and fuming nitric acid is prepared and cooled in an
ice bath.
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o Methyl salicylate is added dropwise to the cold nitrating mixture with constant stirring,
maintaining a low temperature.

o After the addition is complete, the reaction mixture is stirred for a specified time at a
controlled temperature to allow for the nitration to proceed.

o The reaction mixture is then carefully poured onto crushed ice, leading to the precipitation
of the crude product.

o The precipitate is filtered, washed with cold water until neutral, and dried.

o The crude product can be purified by recrystallization from a suitable solvent, such as
ethanol, to yield pure methyl 2-hydroxy-3-nitrobenzoate.

Step 2: Synthesis of 2-Hydroxy-3-nitrobenzenecarbohydrazide

The synthesized methyl 2-hydroxy-3-nitrobenzoate can then be converted to the desired
carbohydrazide by reacting it with hydrazine hydrate.

o Materials:
o Methyl 2-hydroxy-3-nitrobenzoate
o Hydrazine hydrate
o Ethanol

e Procedure:

o

Methyl 2-hydroxy-3-nitrobenzoate is dissolved in ethanol.

Hydrazine hydrate is added to the solution, and the mixture is refluxed for several hours.

[e]

o

The progress of the reaction can be monitored by thin-layer chromatography (TLC).

[¢]

After the reaction is complete, the mixture is cooled, and the precipitated product is

collected by filtration.
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o The crude 2-Hydroxy-3-nitrobenzenecarbohydrazide can be purified by recrystallization

from an appropriate solvent.

Characterization Methods

The synthesized compound should be characterized using standard analytical techniques to

confirm its identity and purity.
e Melting Point: Determined using a melting point apparatus.

e Thin-Layer Chromatography (TLC): To assess the purity of the compound and monitor the
progress of the reaction.

e Spectroscopy:
o 'H NMR and 3C NMR: To elucidate the chemical structure.
o FTIR: To identify the functional groups present.
o Mass Spectrometry: To confirm the molecular weight and fragmentation pattern.

Potential Biological Activity and Signaling Pathways

While no specific biological studies on 2-Hydroxy-3-nitrobenzenecarbohydrazide were
found, the presence of the nitroaromatic and hydrazide moieties suggests potential
antimicrobial activity.

Postulated Antimicrobial Mechanism of Action

Nitroaromatic compounds often exert their antimicrobial effects through a mechanism involving
the reduction of the nitro group within the microbial cell. This process can lead to the
generation of reactive nitrogen species that are toxic to the cell.

A proposed mechanism involves the following steps:
e Cellular Uptake: The compound is taken up by the microbial cell.

e Enzymatic Reduction: Intracellular nitroreductases, present in many bacteria and protozoa,
catalyze the reduction of the nitro group.
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o Generation of Reactive Species: This reduction process generates cytotoxic intermediates,
such as nitroso and hydroxylamine derivatives, as well as reactive oxygen species (ROS).

o Cellular Damage: These reactive species can cause widespread cellular damage by
targeting various macromolecules, including DNA, proteins, and lipids, ultimately leading to
cell death.

Diagram of the Proposed Antimicrobial Mechanism of Action
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Caption: Proposed antimicrobial mechanism of 2-Hydroxy-3-nitrobenzenecarbohydrazide.

Experimental Workflow for Synthesis and Characterization
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Caption: Proposed workflow for the synthesis and characterization.

» To cite this document: BenchChem. [An In-depth Technical Guide to 2-Hydroxy-3-
nitrobenzenecarbohydrazide]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b1312698#2-hydroxy-3-nitrobenzenecarbohydrazide-
basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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